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Compound of Interest

Compound Name: Fenchol

Cat. No.: B156177 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Fenchol, including detailed operational and disposal plans. By offering

procedural, step-by-step guidance, this document aims to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Fenchol, a monoterpenoid, is a colorless or white solid with a characteristic camphor-like

aroma.[1][2] It is utilized in various applications, including as a flavoring agent and in perfumery.

[2][3] While some sources state that Fenchol does not meet the criteria for hazardous

classification under the Globally Harmonized System (GHS), others classify it as a combustible

liquid that can cause skin and eye irritation.[3][4][5] Given this variability, it is prudent to handle

Fenchol with appropriate caution and adherence to safety protocols.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key quantitative data and hazard

information for Fenchol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b156177?utm_src=pdf-interest
https://www.benchchem.com/product/b156177?utm_src=pdf-body
https://www.benchchem.com/product/b156177?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fenchol
https://foreverest.net/products/extractives-synthetic/fenchol-95.html
https://foreverest.net/products/extractives-synthetic/fenchol-95.html
https://pubchem.ncbi.nlm.nih.gov/compound/Fenchol
https://www.benchchem.com/product/b156177?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fenchol
https://cdn.caymanchem.com/cdn/msds/23162m.pdf
https://www.vigon.com/product/fenchol/?doc=MSDS/500468_vigon_sds_us_english.pdf&namee=FencholSDS
https://www.benchchem.com/product/b156177?utm_src=pdf-body
https://www.benchchem.com/product/b156177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₁₀H₁₈O [1][3][6][7]

Molecular Weight 154.25 g/mol [1][3][6][7]

Appearance
Colorless liquid, white to straw

yellow crystalline solid
[3][7]

Boiling Point 201-202 °C (394-396 °F) [1][3][6]

Melting Point 35-45 °C (95-113 °F) [1][3]

Flash Point
Not applicable / Combustible

liquid
[4][5][8]

Solubility
Insoluble in water; Soluble in

vegetable oils and ethanol
[3][4][6]

GHS Hazard Statements H315: Causes skin irritation [4][5][7]

H319: Causes serious eye

irritation
[4][5][7]

H335: May cause respiratory

irritation
[5][7]

Signal Word Warning [4]

Personal Protective Equipment (PPE) Protocol
When handling Fenchol, a comprehensive PPE strategy is crucial to minimize exposure and

ensure personal safety. The following protocol outlines the mandatory protective gear.

Standard Handling Operations
Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles

to protect against splashes.[9] If there is a significant risk of splashing, a face shield should

be worn in addition to goggles.[10]

Hand Protection: Chemically resistant gloves are required.[7] Suitable materials include butyl

rubber or neoprene.[11] It is important to inspect gloves for any signs of degradation or
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puncture before use and to dispose of contaminated gloves properly.[7]

Body Protection: A standard laboratory coat should be worn.[9] For procedures with a higher

risk of splashing, consider a chemically resistant apron.[11]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[8] However, if aerosols are generated or if

working in a poorly ventilated area, a NIOSH-approved respirator with an organic vapor

cartridge is recommended.[7]

Emergency Situations (e.g., Spills)
In the event of a large spill or release in a poorly ventilated area, the level of PPE must be

escalated:

Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary.[5]

Body Protection: A full-body chemically resistant suit may be required to prevent skin

contact.[5]

The logical workflow for selecting and using PPE is illustrated in the diagram below.
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Personal Protective Equipment (PPE) Workflow for Fenchol Handling

Assess Task

Routine Handling

Standard Procedure

Spill or Emergency

Unplanned Event

Select Appropriate PPE

Standard PPE Enhanced PPE

Don PPE Correctly

Perform Task

Doff and Dispose of PPE Correctly

Task Complete

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling Fenchol.

Safe Handling and Storage Procedures
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Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

Fenchol or when there is a potential for aerosol generation.[5][7]

Avoid contact with skin, eyes, and clothing.[7][9]

Wash hands thoroughly after handling.[4][5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8]

Take precautionary measures against static discharge.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][8]

Keep away from strong oxidizing agents.[4]

Store locked up.[5][7]

Emergency Protocols: Spills, Exposure, and Fire
Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Spill Response
For minor spills, follow these steps:

Alert personnel in the immediate area.[12]

Don appropriate PPE, including respiratory protection if necessary.[12]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.[5]

[13]
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Carefully collect the absorbed material into a suitable, labeled container for disposal.[7][14]

Clean the spill area with soap and water.[13]

Dispose of contaminated materials as hazardous waste.[12]

For major spills:

Evacuate the area immediately.[13]

Alert your institution's emergency response team.[12]

If safe to do so, close the door to the affected area to contain vapors.[15]

The following diagram outlines the decision-making process for responding to a Fenchol spill.
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Fenchol Spill Response Plan
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Assess Spill Size and Risk
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Caption: Decision tree for responding to a Fenchol spill.
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First Aid and Exposure Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][7] Seek medical attention if irritation

persists.[4][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4][7]

Remove contaminated clothing and wash it before reuse.[5][7] If skin irritation occurs, seek

medical attention.[5][7]

Inhalation: Move the person to fresh air.[5][7] If they are not breathing, give artificial

respiration. Seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water and seek immediate medical

attention.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][8]

Unsuitable Extinguishing Media: A solid water stream may be inefficient as it can scatter and

spread the fire.[4][5]

Specific Hazards: In a fire, irritating and toxic gases such as carbon monoxide and carbon

dioxide may be produced.[4][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Disposal Plan
Proper disposal of Fenchol and its contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused Fenchol as hazardous waste in accordance with local,

state, and federal regulations.[5][8] Do not dispose of it with household garbage or allow it to

enter the sewage system.[4]
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Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers

should be collected in a labeled, sealed container and disposed of as hazardous waste.[12]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[8]

By adhering to these comprehensive safety and handling protocols, you can significantly

reduce the risks associated with working with Fenchol and maintain a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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